10.1039/C0SC00220H | Bimetallic mechanism operating in the copolymerization of propylene oxide with carbon dioxide catalyzed by cobalt–salen complexes†

Bimetallic mechanism operating in the copolymerization of propylene oxide with carbon dioxide catalyzed by cobalt–salen complexes†

Chemical Science Pub Date: 2010-06-15 DOI: 10.1039/C0SC00220H

Abstract

Dinuclear Co–salen complexes (R,R)-(S,S)-1–4 were synthesized and compared with their mononuclear counterpart rac-5 to suggest that a bimetallic mechanism is in charge for the alternating copolymerization of propylene oxide with CO₂ in the absence of onium salt while a monometallic mechanism is more probable in its presence.

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Journal Name：Chemical Science

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